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Compound of Interest

Compound Name:
Bis(2-ethylhexyl) 4-cyclohexene-

1,2-dicarboxylate

Cat. No.: B1268027 Get Quote

CAS Number: 2915-49-3

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides a detailed examination of Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate, a significant organic compound with applications in various scientific fields. This

document collates available data on its chemical properties, synthesis, and analytical

characterization, offering a valuable resource for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate is a diester with the molecular formula

C24H42O4 and a molecular weight of approximately 394.60 g/mol . It is also known by its

synonyms, including 4-Cyclohexene-1,2-dicarboxylic Acid Di(2-ethylhexyl) Ester and Dioctyl 4-

Cyclohexene-1,2-dicarboxylate. This compound is typically a colorless to nearly colorless clear

liquid.
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Property Value

CAS Number 2915-49-3

Molecular Formula C24H42O4

Molecular Weight 394.60 g/mol

Appearance Colorless to Almost colorless clear liquid

Purity >97.0% (GC)

Synthesis
A detailed experimental protocol for the synthesis of Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate is not readily available in the public domain. However, a general and analogous

procedure can be inferred from the synthesis of similar esters, such as diethyl cis-Δ4-

tetrahydrophthalate. The synthesis typically involves the esterification of cis-4-cyclohexene-1,2-

dicarboxylic anhydride with 2-ethylhexanol in the presence of an acid catalyst.

Conceptual Experimental Protocol: Esterification
Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark trap, cis-4-cyclohexene-1,2-dicarboxylic anhydride, a molar excess of 2-ethylhexanol,

and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) are combined in a

suitable solvent like toluene.

Reaction: The mixture is heated to reflux. The water formed during the esterification is

removed azeotropically with toluene and collected in the Dean-Stark trap, driving the

reaction to completion.

Work-up: After the theoretical amount of water is collected, the reaction mixture is cooled.

The organic layer is washed sequentially with a sodium bicarbonate solution to neutralize the

acid catalyst and then with brine.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium

sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is
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then purified by vacuum distillation to yield Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate.

cis-4-Cyclohexene-1,2-dicarboxylic anhydride
+ 2-Ethylhexanol

+ Acid Catalyst (e.g., p-TSA)
+ Toluene

Reaction at Reflux
(Azeotropic water removal)

Work-up:
- Neutralization (NaHCO3 wash)

- Brine Wash

Purification:
- Drying (MgSO4)

- Solvent Evaporation
- Vacuum Distillation

Bis(2-ethylhexyl)
4-cyclohexene-1,2-dicarboxylate
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To cite this document: BenchChem. [In-depth Technical Guide: Bis(2-ethylhexyl) 4-
cyclohexene-1,2-dicarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268027#bis-2-ethylhexyl-4-cyclohexene-1-2-
dicarboxylate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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